Cas no 2377610-64-3 (4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride
• CAS No: 2377610-64-3
• MF: C₁₃H₁₈BNO₆S
• MW: 327.16112279892
• CID: 5194592
• PubChem ID: 165880912
• Update Time: 2025-06-08

4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methanesulfonyl-2-nitrophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride

• Inchi： 1S/C13H18BNO6S/c1-12(2)13(3,4)21-14(20-12)10-7-6-9(22(5,18)19)8-11(10)15(16)17/h6-8H,1-5H3
• InChI Key： RIPQAPWOYWMYDO-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=C(S(C)(=O)=O)C=C1[N+]([O-])=O

Additional information on 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride

4-Nitro-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Benzene-1-Sulfonyl Chloride: A Comprehensive Overview

The compound 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride is a highly specialized organic molecule with significant applications in modern chemical synthesis and materials science. Its CAS number is 2377610-64-3, and it is widely recognized for its unique structural properties and reactivity. This compound combines a nitro group with a boron-containing dioxaborolane moiety and a sulfonyl chloride functional group, making it a versatile building block in organic chemistry.

Recent advancements in organoboron chemistry have highlighted the importance of dioxaborolane derivatives like this compound in cross-coupling reactions. The dioxaborolan ring is known for its stability and reactivity under specific conditions, particularly in Suzuki-Miyaura coupling reactions. These reactions are pivotal in the synthesis of complex organic molecules, including pharmaceuticals and advanced materials. The presence of the nitro group further enhances the compound's versatility by introducing electron-withdrawing effects that can modulate reactivity in various chemical transformations.

The sulfonyl chloride functional group in this molecule plays a critical role in enabling nucleophilic substitutions and activations. This feature makes it an ideal precursor for generating sulfonamides or other sulfonic acid derivatives. Recent studies have demonstrated its utility in the synthesis of bioactive compounds and high-performance polymers. For instance, researchers have employed this compound to design novel sulfonamide-based drugs targeting specific biological pathways.

From an environmental standpoint, the synthesis and application of 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to reduce waste and energy consumption. This aligns with global efforts to promote sustainable chemical manufacturing while maintaining high standards of product quality.

In terms of spectroscopic characterization, this compound exhibits distinct absorption bands in UV-vis spectroscopy due to the conjugation between the nitro group and the aromatic ring. Its NMR spectra reveal characteristic signals from the boron-containing dioxaborolane ring and the sulfonyl chloride group. These spectral features are essential for confirming the compound's identity and purity during quality control processes.

Looking ahead, the demand for 4-nitro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonyl chloride is expected to grow as researchers continue to explore its potential in emerging fields such as optoelectronics and nanotechnology. Its unique combination of functional groups positions it as a key intermediate in the development of advanced materials with tailored electronic properties.

In conclusion, 4-nitro-3-(4,4,5,tetramethyl-dioxaborolan-sulfonyl chloride stands out as a critical component in contemporary organic synthesis. Its role in facilitating complex molecular constructions underscores its importance across diverse industries. As research progresses and new applications emerge,this compound will undoubtedly remain at the forefront of chemical innovation.